Cas no 1803585-96-7 (2-(3-Amino-1H-1,2,4-triazol-5-yl)sulfanylbutanoic Acid Hydrochloride)

• Product Name: 2-(3-Amino-1H-1,2,4-triazol-5-yl)sulfanylbutanoic Acid Hydrochloride
• CAS No: 1803585-96-7
• MDL: MFCD28246505
• CID: 4616429
• PubChem ID: 91662995
• Update Time: 2025-10-16

2-(3-Amino-1H-1,2,4-triazol-5-yl)sulfanylbutanoic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Amino-1H-1,2,4-triazol-5-yl)sulfanylbutanoic Acid Hydrochloride

• MDL： MFCD28246505

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(3-Amino-1H-1,2,4-triazol-5-yl)sulfanylbutanoic Acid Hydrochloride

Recent Advances in the Study of 2-(3-Amino-1H-1,2,4-triazol-5-yl)sulfanylbutanoic Acid Hydrochloride (CAS: 1803585-96-7)

The compound 2-(3-Amino-1H-1,2,4-triazol-5-yl)sulfanylbutanoic Acid Hydrochloride (CAS: 1803585-96-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole-thiol functional group, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and enzyme inhibition activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

One of the key areas of research involves the compound's role as a potential inhibitor of essential enzymes in pathogenic microorganisms. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(3-Amino-1H-1,2,4-triazol-5-yl)sulfanylbutanoic Acid Hydrochloride exhibits potent inhibitory activity against bacterial dihydrofolate reductase (DHFR), an enzyme critical for folate synthesis. The study highlighted its efficacy against drug-resistant strains, suggesting its potential as a novel antibiotic candidate. The researchers utilized X-ray crystallography to elucidate the binding interactions, providing valuable insights for further structural optimization.

In addition to its antimicrobial properties, recent investigations have explored its anticancer potential. A preclinical study conducted in 2024 revealed that the compound induces apoptosis in certain cancer cell lines by modulating the activity of key signaling pathways, including PI3K/AKT and MAPK. The study, published in Bioorganic & Medicinal Chemistry Letters, emphasized the compound's selectivity towards cancer cells while sparing normal cells, a crucial attribute for reducing off-target effects in therapeutic applications.

The synthesis and scalability of 2-(3-Amino-1H-1,2,4-triazol-5-yl)sulfanylbutanoic Acid Hydrochloride have also been a focal point of recent research. A team from the University of Cambridge reported a novel, high-yield synthetic route in 2023, which significantly reduces the number of steps and improves overall efficiency. This advancement addresses previous challenges related to the compound's availability for large-scale studies and potential clinical trials.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and toxicity profile. Ongoing studies are employing advanced in vitro and in vivo models to assess its safety and efficacy. Preliminary results from these studies are expected to be published in late 2024, which will provide further clarity on its therapeutic potential.

In conclusion, 2-(3-Amino-1H-1,2,4-triazol-5-yl)sulfanylbutanoic Acid Hydrochloride (CAS: 1803585-96-7) represents a compelling candidate for further development in the pharmaceutical industry. Its diverse biological activities, coupled with recent advancements in synthesis and mechanistic understanding, position it as a molecule of significant interest. Future research will likely focus on translational studies to bridge the gap between laboratory findings and clinical applications.